Cas no 1804683-49-5 (3-(Difluoromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-5-carboxaldehyde)

• Product Name: 3-(Difluoromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-5-carboxaldehyde
• CAS No: 1804683-49-5
• MF: C₉H₆F₅NO₃
• MW: 271.140860080719
• CID: 4813064
• Update Time: 2025-10-05

3-(Difluoromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-5-carboxaldehyde

• Inchi： 1S/C9H6F5NO3/c1-17-8-5(6(10)11)2-4(3-16)7(15-8)18-9(12,13)14/h2-3,6H,1H3
• InChI Key： SRDUMFUVFCFKJM-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC(=C(C=O)C=1)OC(F)(F)F)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 286
• XLogP3: 2.8
• Topological Polar Surface Area: 48.4

Additional information on 3-(Difluoromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-5-carboxaldehyde

Comprehensive Overview of 3-(Difluoromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-5-carboxaldehyde (CAS No. 1804683-49-5)

3-(Difluoromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-5-carboxaldehyde (CAS No. 1804683-49-5) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in the fields of agrochemicals, pharmaceuticals, and advanced material science. This compound, characterized by its unique difluoromethyl and trifluoromethoxy substituents, serves as a critical intermediate in the synthesis of novel bioactive molecules. Its structural complexity and fluorine-rich backbone make it a valuable asset for researchers exploring pesticide development, drug discovery, and fluorine chemistry applications.

The growing demand for fluorinated compounds in modern chemistry is driven by their enhanced stability, bioavailability, and metabolic resistance. 3-(Difluoromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-5-carboxaldehyde exemplifies these traits, making it a subject of interest for scientists investigating sustainable agrochemicals and green chemistry solutions. Recent studies highlight its potential in designing next-generation crop protection agents, particularly in addressing resistance issues in pest management. The compound's methoxy and carboxaldehyde functional groups further expand its utility in heterocyclic synthesis and cross-coupling reactions.

In the pharmaceutical sector, CAS No. 1804683-49-5 is explored for its role in developing small-molecule inhibitors and enzyme modulators. Its pyridine core is a common pharmacophore in drugs targeting inflammatory and neurological disorders. Researchers are particularly intrigued by its potential to improve drug lipophilicity and blood-brain barrier penetration, topics frequently searched in AI-driven drug design platforms. The compound's trifluoromethoxy group is also associated with enhanced binding affinity in protein-ligand interactions, a hot topic in computational chemistry forums.

From a synthetic perspective, 3-(Difluoromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-5-carboxaldehyde poses intriguing challenges and opportunities for process optimization. Industry trends emphasize the need for cost-effective fluorination methods and catalytic systems to scale up production—a recurring theme in patent literature and chemical engineering discussions. Environmental concerns around fluorine waste management have also spurred innovations in atom-efficient synthesis routes for such compounds.

The compound's relevance extends to material science, where its electron-withdrawing groups contribute to the development of organic semiconductors and liquid crystal displays. With the rise of flexible electronics and OLED technologies, fluorinated pyridines like 1804683-49-5 are being investigated for their charge transport properties and thermal stability—key search terms in advanced materials research.

Analytical characterization of 3-(Difluoromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-5-carboxaldehyde typically involves NMR spectroscopy (particularly 19F-NMR), mass spectrometry, and HPLC purity analysis. These techniques are frequently discussed in quality control circles and method development webinars. The compound's regioselective reactivity also makes it a case study in mechanistic organic chemistry courses.

Market intelligence suggests increasing patent filings around pyridine-5-carboxaldehyde derivatives, reflecting their commercial potential. While 1804683-49-5 remains a niche product, its applications align with global trends toward precision agriculture and targeted therapeutics. Suppliers often highlight its custom synthesis availability to meet diverse R&D needs—a service increasingly sought after in contract research organizations.